Cas no 2227702-27-2 ((2R)-4-(pyrazin-2-yl)butan-2-ol)

• Product Name: (2R)-4-(pyrazin-2-yl)butan-2-ol
• CAS No: 2227702-27-2
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5974319
• PubChem ID: 165616405
• Update Time: 2023-12-28

(2R)-4-(pyrazin-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(pyrazin-2-yl)butan-2-ol
• EN300-1831462
• 2227702-27-2

• Inchi： 1S/C8H12N2O/c1-7(11)2-3-8-6-9-4-5-10-8/h4-7,11H,2-3H2,1H3/t7-/m1/s1
• InChI Key： JZWWLDKCYLLMBF-SSDOTTSWSA-N
• SMILES： O[C@H](C)CCC1C=NC=CN=1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46Ų